5-[2-(2-Aminoethyl)morpholin-4-yl]-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyridazin-3-one

• IUPAC Name: 5-[2-(2-aminoethyl)morpholin-4-yl]-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyridazin-3-one
• InChI: InChI=1S/C16H23N5O3/c1-11-15(12(2)24-19-11)10-21-16(22)7-13(8-18-21)20-5-6-23-14(9-20)3-4-17/h7-8,14H,3-6,9-10,17H2,1-2H3
• InChI Key: PLFQXPNNGNDLTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2C(=O)C=C(C=N2)N3CCOC(C3)CCN
• Molecular Formula: C16H23N5O3
• Molecular Weight: 333.39 g/mol

Description

5-[2-(2-Aminoethyl)morpholin-4-yl]-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyridazin-3-one is a complex organic compound that features a morpholine ring, an oxazole ring, and a pyridazinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[2-(2-Aminoethyl)morpholin-4-yl]-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyridazin-3-one typically involves multiple steps:

Formation of the Morpholine Ring: The morpholine ring can be synthesized by reacting diethanolamine with a suitable amine under acidic conditions.

Synthesis of the Oxazole Ring: The oxazole ring is often formed through a cyclization reaction involving a suitable precursor such as an α-haloketone and an amide.

Construction of the Pyridazinone Core: The pyridazinone core can be synthesized by reacting hydrazine with a suitable diketone or ketoester.

Final Coupling: The final step involves coupling the morpholine, oxazole, and pyridazinone intermediates under suitable conditions, such as using a coupling reagent like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the morpholine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can occur at the oxazole ring, potentially leading to the formation of dihydro-oxazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the positions adjacent to the nitrogen atoms in the morpholine and oxazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (mCPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic conditions.

Major Products

Oxidation: N-oxides of the morpholine ring.

Reduction: Dihydro-oxazole derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in coordination chemistry to form metal complexes that act as catalysts in various organic reactions.

Materials Science: It can be incorporated into polymers to enhance their mechanical and thermal properties.

Biology and Medicine

Drug Development: The compound’s unique structure makes it a potential candidate for drug development, particularly as an inhibitor of specific enzymes or receptors.

Biological Probes: It can be used as a fluorescent probe for imaging and tracking biological processes in cells.

Industry

Agriculture: The compound can be used in the development of agrochemicals, such as pesticides and herbicides.

Pharmaceuticals: It can be used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Mechanism of Action

The mechanism of action of 5-[2-(2-Aminoethyl)morpholin-4-yl]-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyridazin-3-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The exact mechanism would depend on the specific biological context and the target molecule.

Comparison with Similar Compounds

Similar Compounds

4-(2-Aminoethyl)morpholine: A simpler compound with a morpholine ring and an aminoethyl group.

3,5-Dimethyl-1,2-oxazole: A compound with an oxazole ring and two methyl groups.

Pyridazin-3-one: A compound with a pyridazinone core.

Uniqueness

5-[2-(2-Aminoethyl)morpholin-4-yl]-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyridazin-3-one is unique due to its combination of three distinct heterocyclic rings, which confer specific chemical and biological properties